Cas no 103252-92-2 (1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-)
![1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- structure](https://www.kuujia.com/scimg/cas/103252-92-2x300.png)
103252-92-2 structure
Product Name:1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
CAS No:103252-92-2
Molecular Formula:C22H25NO3S
Molecular Weight:383.503804922104
CID:1136629
1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- Properties
Names and Identifiers
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- 1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
- 1H-Indole-2-butanoic acid, 5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
-
- InChIKey: IPTGMBHZQAMTOM-UHFFFAOYSA-N
- Inchi: 1S/C22H25NO3S/c1-15-19-13-17(26-2)9-12-21(19)23(20(15)5-4-6-22(24)25)14-16-7-10-18(27-3)11-8-16/h7-13H,4-6,14H2,1-3H3,(H,24,25)
- SMILES: N1(CC2=CC=C(SC)C=C2)C2=C(C=C(OC)C=C2)C(C)=C1CCCC(O)=O
Computed Properties
- Exact Mass: 383.15565
Experimental Properties
- PSA: 51.46
- Boiling Point: 608.4±55.0 °C(Predicted)
- pka: 4.80±0.10(Predicted)
- Density: 1.18±0.1 g/cm3(Predicted)
1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- Related Literature
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Ai Tran,Song Zheng,Dawanna S. White,Alyson M. Curry Chem. Sci., 2021,12, 3360-3360
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2. Back cover
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Xin Liu,Yanhui Sui,Ting Duan,Changong Meng,Yu Han Phys. Chem. Chem. Phys., 2014,16, 23584-23593
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Cherdpong Choodet,Pakawat Toomjeen,Witthawat Phanchai,Piyaporn Matulakul RSC Adv., 2019,9, 17592-17600
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Rajesh H. Vekariya,Hitesh D. Patel RSC Adv., 2015,5, 49006-49030
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Ye-Ru Huang,She-Jun Chen,Ai-Min Liu,Peng-Jun Xu,Nan Li,Li Qi,Yue Ren,Zhi-Guang Zhou,Bi-Xian Mai J. Environ. Monit., 2012,14, 3156-3163
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Jian Wang,Anne-Francoise Aubry,Georgia Cornelius,Christian Caporuscio,Bogdan Sleczka,Asoka Ranasinghe,David Wang-Iverson,Timothy Olah,Mohammed Jemal Anal. Methods, 2010,2, 375-381
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